N-(2-(2-fluorophenyl)-2-methoxypropyl)cinnamamide

• IUPAC Name: (E)-N-[2-(2-fluorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C19H20FNO2/c1-19(23-2,16-10-6-7-11-17(16)20)14-21-18(22)13-12-15-8-4-3-5-9-15/h3-13H,14H2,1-2H3,(H,21,22)/b13-12+
• InChI Key: DEDDHYOERGEHFH-OUKQBFOZSA-N
• Canonical SMILES: CC(CNC(=O)C=CC1=CC=CC=C1)(C2=CC=CC=C2F)OC
• Isomeric SMILES: CC(CNC(=O)/C=C/C1=CC=CC=C1)(C2=CC=CC=C2F)OC
• Molecular Formula: C19H20FNO2
• Molecular Weight: 313.4 g/mol
• CAS No.: 1798431-84-1

Description

N-(2-(2-fluorophenyl)-2-methoxypropyl)cinnamamide is a useful research compound. Its molecular formula is C19H20FNO2 and its molecular weight is 313.372. The purity is usually 95%.
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Scientific Research Applications

• Muscle Relaxant, Antiinflammatory, and Analgesic Activity : The synthesis of rigid cyclic analogues derived from cinnamamide led to the discovery of potent, centrally acting muscle relaxants with antiinflammatory and analgesic activity. One such compound, (E)-2-(4,6-difluoro-1-indanylidene)acetamide, was found to be particularly potent and has been taken into phase I clinical trials (Musso et al., 2003).

• Anticonvulsant Activity : Novel N-(2-hydroxyethyl) cinnamamide derivatives were synthesized and screened for anticonvulsant activities. These derivatives showed promising results in the maximal electroshock (MES) test and exhibited lower neurotoxicity compared to other compounds (Guan et al., 2009).

• Antidepressant-like Action : A series of N-(2-hydroxyethyl) cinnamamide derivatives demonstrated significant antidepressant-like actions in mice, as indicated by reduced immobility time in the forced swimming test (FST) and tail suspension test (TST) (Deng et al., 2011).

• Crystallographic Studies for Anticonvulsant Activity : Crystallographic studies of N-substituted cinnamamide derivatives revealed important insights into their potential anticonvulsant properties. These studies suggested that anticonvulsant properties may be related to the N-atom substituent in the cinnamamide derivatives (Żesławska et al., 2017).

• Anti-Ischemic Activity : Cinnamide derivatives demonstrated effective activities against neurotoxicity induced by glutamine in PC12 cells and showed protective effects on cerebral infarction in in vivo experiments (Zhong et al., 2018).

• Serotonin Antagonist Properties : Cinnamamides with aminoalkyl groups on the amide nitrogen were synthesized and tested for antiserotonin activity. These compounds acted as antagonists of the hormone serotonin (Dombro & Woolley, 1964).

• Dopaminergic Behavior and Binding Properties : Fluoro-substituted phenylazocarboxamides, serving as bioisosteres for cinnamides, were investigated for their dopaminergic behavior. These compounds showed potential as dopamine D3 receptor antagonists and agonists (Bartuschat et al., 2015).

Mechanism of Action

Target of Action

N-(2-(2-fluorophenyl)-2-methoxypropyl)cinnamamide, also known as (2E)-N-[2-(2-fluorophenyl)-2-methoxypropyl]-3-phenylprop-2-enamide, is a derivative of cinnamic amide . The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase (RTK) that plays a crucial role in signal transduction pathways regulating various cellular mechanisms .

Mode of Action

The interaction of this compound with its target, EGFR, results in the inhibition of the receptor’s activity . This inhibition can lead to a decrease in the aggressive tumor progression and increased sensitivity to antitumor drugs .

Biochemical Pathways

The action of this compound on EGFR affects the signal transduction pathways regulated by this receptor . The downstream effects of this interaction can lead to changes in cellular mechanisms, potentially influencing cell proliferation and survival .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of EGFR activity, which can lead to a decrease in tumor progression and increased sensitivity to antitumor drugs . These effects can potentially lead to the suppression of cancer cell growth.

Biochemical Analysis

Biochemical Properties

N-(2-(2-fluorophenyl)-2-methoxypropyl)cinnamamide interacts with EGFR, a receptor tyrosine kinase that plays a crucial role in signal transduction pathways regulating various cellular mechanisms . The compound’s interaction with EGFR suggests that it may influence the activity of this enzyme and potentially other biomolecules in the cell.

Cellular Effects

The effects of this compound on cells are primarily observed in its antiproliferative activities against the human breast cancer cell line MCF-7 . This suggests that the compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

Its inhibitory activities on EGFR suggest that it may exert its effects at the molecular level through binding interactions with this biomolecule, potentially leading to enzyme inhibition or activation and changes in gene expression .